Cas no 1394339-12-8 (2-(3-cyclopropylphenyl)acetaldehyde)

• Product Name: 2-(3-cyclopropylphenyl)acetaldehyde
• CAS No: 1394339-12-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 6014686
• PubChem ID: 79978020
• Update Time: 2025-06-08

2-(3-cyclopropylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)acetaldehyde
• Benzeneacetaldehyde, 3-cyclopropyl-
• AKOS018537696
• EN300-1845389
• 1394339-12-8

• Inchi： 1S/C11H12O/c12-7-6-9-2-1-3-11(8-9)10-4-5-10/h1-3,7-8,10H,4-6H2
• InChI Key： HKOCYFXZUFDAEA-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=CC(C2CC2)=C1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 274.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-cyclopropylphenyl)acetaldehyde

2-(3-Cyclopropylphenyl)acetaldehyde: An Overview of Its Structure, Properties, and Applications

2-(3-Cyclopropylphenyl)acetaldehyde, with the CAS number 1394339-12-8, is a unique aldehyde compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its distinctive molecular structure, which includes a cyclopropyl group attached to a phenyl ring and an aldehyde functional group. The combination of these structural elements imparts unique chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(3-cyclopropylphenyl)acetaldehyde is C10H10O, and its molecular weight is approximately 146.18 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic aldehyde odor. Its boiling point is around 175°C, and it has a density of about 0.96 g/cm³. These physical properties make it suitable for use in various chemical processes and reactions.

In terms of its chemical reactivity, 2-(3-cyclopropylphenyl)acetaldehyde is highly versatile. The aldehyde functional group can undergo a wide range of reactions, including nucleophilic addition, condensation, and oxidation. These reactions are crucial in the synthesis of pharmaceuticals, fragrances, and other fine chemicals. For example, the aldehyde group can be readily converted into carboxylic acids, alcohols, or esters through controlled chemical transformations.

The cyclopropyl substituent in 2-(3-cyclopropylphenyl)acetaldehyde adds an additional layer of complexity to its reactivity. Cyclopropane rings are known for their high ring strain, which makes them particularly reactive in various organic reactions. This strain can be harnessed to facilitate specific transformations that might be difficult to achieve with less strained cyclic systems. For instance, the cyclopropyl group can undergo ring-opening reactions under appropriate conditions, leading to the formation of linear or branched products.

Recent research has highlighted the potential of 2-(3-cyclopropylphenyl)acetaldehyde as an intermediate in the synthesis of novel pharmaceutical compounds. One notable application is in the development of drugs targeting specific metabolic pathways. The unique combination of the aldehyde and cyclopropyl functionalities allows for the design of molecules with tailored biological activities. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties.

In the field of organic synthesis, 2-(3-cyclopropylphenyl)acetaldehyde has been used as a building block in the construction of complex natural products and synthetic analogs. Its reactivity profile makes it an excellent starting material for multi-step syntheses that require precise control over functional group transformations. Researchers have successfully utilized this compound to synthesize various bioactive molecules with potential therapeutic applications.

Beyond its use in pharmaceuticals and organic synthesis, 2-(3-cyclopropylphenyl)acetaldehyde has also found applications in materials science. The compound can be incorporated into polymers or used as a monomer to create materials with specific mechanical or optical properties. For instance, its ability to undergo controlled polymerization reactions makes it a valuable component in the development of advanced materials for use in electronics and coatings.

The safety and handling of 2-(3-cyclopropylphenyl)acetaldehyde are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken when handling this compound due to its reactivity and potential for forming explosive mixtures with certain chemicals. It is recommended to store the compound in a cool, dry place away from incompatible substances and to use appropriate personal protective equipment (PPE) during handling.

In conclusion, 2-(3-cyclopropylphenyl)acetaldehyde (CAS No. 1394339-12-8) is a versatile and valuable compound with a wide range of applications in pharmaceuticals, organic synthesis, and materials science. Its unique molecular structure confers specific chemical properties that make it an attractive intermediate for various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.